![molecular formula C23H36ClFN2O2 B6495184 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride CAS No. 1217842-08-4](/img/structure/B6495184.png)
1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride is a useful research compound. Its molecular formula is C23H36ClFN2O2 and its molecular weight is 427.0 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol dihydrochloride is 462.2216120 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol with 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl chloride followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol", "1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl chloride", "Hydrochloric acid" ], "Reaction": [ "1. To a solution of 1-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol in dichloromethane, add 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl chloride and triethylamine.", "2. Stir the reaction mixture at room temperature for 24 hours.", "3. Filter the reaction mixture and concentrate the filtrate under reduced pressure.", "4. Dissolve the residue in hydrochloric acid and stir for 1 hour.", "5. Filter the resulting precipitate and wash with water.", "6. Dry the product under vacuum to obtain 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol dihydrochloride." ] } | |
CAS RN |
1217842-08-4 |
Molecular Formula |
C23H36ClFN2O2 |
Molecular Weight |
427.0 g/mol |
IUPAC Name |
1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride |
InChI |
InChI=1S/C23H35FN2O2.ClH/c1-22(2)17-8-9-23(22,3)21(14-17)28-16-18(27)15-25-10-12-26(13-11-25)20-7-5-4-6-19(20)24;/h4-7,17-18,21,27H,8-16H2,1-3H3;1H |
InChI Key |
FBYUODWMJJIBSE-UHFFFAOYSA-N |
SMILES |
CC1(C2CCC1(C(C2)OCC(CN3CCN(CC3)C4=CC=CC=C4F)O)C)C.Cl.Cl |
Canonical SMILES |
CC1(C2CCC1(C(C2)OCC(CN3CCN(CC3)C4=CC=CC=C4F)O)C)C.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.